Cas no 154094-91-4 (1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-)

1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro- structure
154094-91-4 structure
Product Name:1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-
CAS No:154094-91-4
MF:C13H17N7O5
MW:351.317981481552
CID:156417
PubChem ID:160389
Update Time:2025-04-19

1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-butanamide,N-[2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl]-2-nitro-
    • SN-24699
    • 1H-Imidazole-1-butanamide, N-(2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl)-2-nitro-
    • N-(2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl)-2-nitro-1H-imidazole-1-butanamide
    • N-[2-(2-methyl-5-nitro-imidazol-1-yl)ethyl]-4-(2-nitroimidazol-1-yl)butanamide
    • N-(2-(2-Methyl-5-nitro-1H-imidazolyl)ethyl)-4-(2-nitro-1H-imidazolyl)butanamide
    • NSC-639862
    • NSC639862
    • N-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl]-4-(2-nitro-1H-imidazol-1-yl)butanimidic acid
    • 154094-91-4
    • NCI60_013284
    • N-[2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl]-4-(2-nitro-1H-imidazol-1-yl)butanamide
    • CHEMBL291316
    • DTXSID40934916
    • SN 24699
    • N-[2-(2-methyl-5-nitroimidazol-1-yl)ethyl]-4-(2-nitroimidazol-1-yl)butanamide
    • Inchi: 1S/C13H17N7O5/c1-10-16-9-12(19(22)23)18(10)8-5-14-11(21)3-2-6-17-7-4-15-13(17)20(24)25/h4,7,9H,2-3,5-6,8H2,1H3,(H,14,21)
    • InChI Key: KGGFDKXOKZXDQY-UHFFFAOYSA-N
    • SMILES: O=C(CCCN1C=CN=C1[N+](=O)[O-])NCCN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 351.129
  • Monoisotopic Mass: 351.129
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 494
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 156Ų

Experimental Properties

  • Density: 1.54
  • Refractive Index: 1.683
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